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Compound of Interest |

Compound Name: 1-Dodecyl-4-phenoxybenzene
CAS No.: 55191-60-1
Cat. No.: B12820462
Get Quote
. J

This guide provides essential, immediate safety protocols and logistical information for handling
1-Dodecyl-4-phenoxybenzene in a laboratory setting. Our goal is to furnish you with
comprehensive, procedural guidance to ensure safe operational and disposal practices,
reinforcing our commitment to being your trusted partner in laboratory safety and chemical
handling.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Dodecyl-4-phenoxybenzene is not
readily available in the public domain. The following guidance is based on a thorough hazard
assessment of its chemical structure—an aromatic ether with a long alkyl chain—and safety
data from structurally analogous compounds. This information should be used as a primary
safety resource, always to be supplemented by your institution's specific safety protocols and a
comprehensive risk assessment for your particular experimental setup.

Hazard Identification and Risk Assessment

1-Dodecyl-4-phenoxybenzene (CAS 55191-60-1) possesses a chemical structure that
suggests a specific set of potential hazards that must be managed with appropriate personal
protective equipment (PPE) and handling procedures.[1]
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Probable Hazard Profile:

e Physical Hazards: Due to the long dodecyl chain, this compound is likely a combustible liquid
with a high boiling point and low volatility at room temperature.[1] Vapors may be heavier
than air and could form flammable mixtures with air, particularly at elevated temperatures.

e Health Hazards:

o Skin Contact: Based on data from similar aromatic ethers and long-chain alkylbenzenes,
prolonged or repeated skin contact may cause irritation, redness, and dermatitis.[2][3]

o Eye Contact: Direct contact with the eyes is expected to cause irritation.[2]

o Inhalation: While its low volatility reduces the risk of inhalation at ambient temperatures,
heating the substance could generate vapors or mists that may cause respiratory tract
irritation.[2][3]

o

Ingestion: Ingestion may be harmful.[2]

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A multi-layered approach to PPE is crucial when handling 1-Dodecyl-4-phenoxybenzene to
minimize exposure through all potential routes. The following table summarizes the
recommended PPE for various laboratory operations.
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Detailed PPE Protocols: Ensuring Procedural

Integrity

Eye and Face Protection: The First Line of Defense

Given the potential for eye irritation, appropriate eye protection is mandatory.

o Standard Use: At a minimum, ANSI Z87.1-compliant or EN 166-compliant safety glasses with

side shields should be worn.[4]
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» Splash Hazard: When there is a risk of splashing, chemical splash goggles that form a seal
around the eyes are required. For significant splash risks, a full-face shield should be worn in
addition to safety goggles.[5]

Hand Protection: Preventing Dermal Exposure

The selection of appropriate gloves is critical to prevent skin contact.

o Glove Selection: Chemically resistant gloves are essential. Nitrile or neoprene gloves are
generally suitable for incidental contact.[5] For prolonged contact or immersion, consult the
glove manufacturer's compatibility charts.

e Glove Inspection and Removal: Always inspect gloves for tears or punctures before use.
After handling the chemical, remove gloves using a technique that avoids touching the outer
surface with bare hands and dispose of them in a designated waste container.[6]

Body Protection: Shielding Against Contamination

Protective clothing prevents the contamination of personal garments and skin.
¢ Routine Operations: A standard, buttoned lab coat should be worn.[7]

o Higher Risk Procedures: For tasks with a higher risk of splashes or spills, a chemical-
resistant apron worn over the lab coat is recommended.[7] Contaminated clothing should be
removed immediately and decontaminated before reuse.[3][4]

Respiratory Protection: Safeguarding Against Inhalation

While the risk is lower at ambient temperatures, it is crucial to control for the inhalation of
vapors or mists, especially when the material is heated or aerosolized.

» Engineering Controls: The primary method for controlling inhalation exposure is the use of a
certified chemical fume hood.

» Respirator Use: In the absence of adequate engineering controls or during emergency
situations, a NIOSH-approved air-purifying respirator with organic vapor cartridges should be
used.[8] Proper fit testing and training are required for respirator use.
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Workflow for Safe Handling of 1-Dodecyl-4-
phenoxybenzene

The following diagram outlines the critical steps for the safe handling of 1-Dodecyl-4-
phenoxybenzene, from preparation to disposal.

Preparation Handling Disposal & Doffing
Handle Chemical in
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Caption: Workflow for the safe handling of 1-Dodecyl-4-phenoxybenzene.

Operational and Disposal Plans
Spill Management

In the event of a spill, evacuate the area and alert your institution's safety officer. For small
spills, and only if you are trained to do so, use an absorbent material (e.g., sand, vermiculite) to
contain the spill.[9] Place the absorbed material into a sealed, labeled container for proper
disposal.[9] Ensure adequate ventilation during cleanup.

Waste Disposal

Dispose of 1-Dodecyl-4-phenoxybenzene and any contaminated materials in accordance with
all local, state, and federal regulations. Do not pour this chemical down the drain, as it may be
harmful to aquatic life.[6]

Conclusion: Fostering a Culture of Safety

By adhering to these guidelines, researchers can handle 1-Dodecyl-4-phenoxybenzene with
a high degree of safety, protecting themselves, their colleagues, and the environment. This
commitment to rigorous safety protocols is the foundation of trustworthy and excellent scientific
research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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